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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B7769956 Get Quote

Technical Guide: 2',3'-O-
Isopropylideneadenosine-¹³C₅
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the supplier, purity, and analytical

methodologies related to 2',3'-O-Isopropylideneadenosine-¹³C₅. This isotopically labeled

nucleoside analog is a valuable tool in various research applications, including metabolic

studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based

assays.

Supplier and Product Information
The isotopically labeled compound of interest, 2',3'-O-Isopropylideneadenosine-¹³C₅, is

available through LGC Standards, supplied by Toronto Research Chemicals (TRC).
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Parameter Information

Compound Name 2',3'-Isopropylidene Adenosine-¹³C₅

Supplier LGC Standards (Toronto Research Chemicals)

Product Code TRC-I824677

Molecular Formula C₈¹³C₅H₁₇N₅O₄

Molecular Weight 312.27

Synonyms
2',3'-O-(1-Methylethylidene)adenosine-¹³C₅,

NSC 29413-¹³C₅

Purity and Analytical Data
Based on the information available for analogous stable isotope-labeled compounds from

Toronto Research Chemicals distributed by LGC Standards, the following purity specifications

can be expected. A detailed Certificate of Analysis (CoA) for a specific lot should be requested

from the supplier for precise data.

Analytical Method Specification

High-Performance Liquid Chromatography

(HPLC)
>95%

Nuclear Magnetic Resonance (NMR) Conforms to structure

Mass Spectrometry (MS) Consistent with isotopic enrichment

Note: While a specific Certificate of Analysis for TRC-I824677 was not publicly available at the

time of this writing, LGC Standards consistently provides high-purity reference materials with

detailed analytical data. It is standard practice to request the lot-specific CoA upon inquiry or

purchase.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2',3'-O-

Isopropylideneadenosine-¹³C₅ are proprietary to the manufacturer. However, based on
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established organic synthesis principles for nucleoside analogs, a representative synthetic

workflow and a standard analytical procedure for purity determination are outlined below.

Representative Synthetic Pathway
The synthesis of isotopically labeled nucleosides often involves the use of a labeled precursor.

In the case of 2',3'-O-Isopropylideneadenosine-¹³C₅, a plausible synthetic route would start

from ¹³C-labeled ribose.
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Representative Synthetic Workflow
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A plausible synthetic pathway for 2',3'-O-Isopropylideneadenosine-¹³C₅.

Purity Determination Workflow
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The purity of the final compound is typically assessed using a combination of chromatographic

and spectroscopic techniques.

Purity Analysis Workflow

Sample Preparation
(Dissolution in appropriate solvent)
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A standard workflow for the analytical characterization and purity assessment.

Supplier Selection Logic
For researchers and drug development professionals, the selection of a chemical supplier is a

critical step. The following diagram illustrates a logical approach to selecting a supplier for a

specialized compound like 2',3'-O-Isopropylideneadenosine-¹³C₅.
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A decision-making flowchart for supplier selection.

To cite this document: BenchChem. [2',3'-O-Isopropylideneadenosine-13C5 supplier and
purity information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769956#2-3-o-isopropylideneadenosine-13c5-
supplier-and-purity-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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